5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one

• IUPAC Name: 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• InChI: InChI=1S/C21H20O10/c22-7-14-17(26)19(28)20(29)21(31-14)16-11(25)6-13-15(18(16)27)10(24)5-12(30-13)8-1-3-9(23)4-2-8/h1-6,14,17,19-23,25-29H,7H2
• InChI Key: MYXNWGACZJSMBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C=C(C(=C3O)C4C(C(C(C(O4)CO)O)O)O)O)O
• Molecular Formula: C21H20O10
• Molecular Weight: 432.4 g/mol

Description

Isovitexin belongs to the class of organic compounds known as flavonoid c-glycosides. Flavonoid C-glycosides are compounds containing a carbohydrate moiety which is C-glycosidically linked to the 2-phenylchromen-4-one flavonoid backbone. Isovitexin is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, isovitexin can be found in a number of food items such as oat, flaxseed, tamarind, and cucumber. This makes isovitexin a potential biomarker for the consumption of these food products.
1,5-anhydro-1-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-6-yl]hexitol is a member of flavonoids and a C-glycosyl compound.

Scientific Research Applications

Cytotoxic Activities

• Compounds structurally similar to 5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one have been isolated from plants like Triplaris cumingiana and shown to possess cytotoxic activities against various human cancer cell lines (Hussein et al., 2005).

Spectroscopic Analysis and DFT Investigation

• Spectroscopic analysis and quantum mechanical studies on compounds like 5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one reveal insights into their stability and reactivity, as well as their potential interactions with graphene (Al-Otaibi et al., 2020).

Antimicrobial and Anti-inflammatory Effects

• A compound named Tectorigenin monohydrate, structurally related to the query compound, isolated from Belamcanda chinensis, has been reported to possess antimicrobial and anti-inflammatory effects (Liu et al., 2008).

Molecular Structure and Stability

• Studies on the crystal structure of compounds similar to the query compound provide insights into their molecular arrangement and stability, which is crucial for understanding their biological activity and potential applications (Chen et al., 2008).

Antibacterial Activity

• Synthesis and testing of derivatives of 4-hydroxy-chromen-2-one have shown significant antibacterial activity against various bacterial strains, indicating the potential of these compounds in antimicrobial applications (Behrami & Dobroshi, 2019).

Vibrational Spectroscopic Study

• A detailed vibrational spectroscopic study of compounds like the query molecule helps in understanding their molecular behavior and interactions, crucial for their application in material science and pharmaceuticals (Aydın & Özpozan, 2020).

Antioxidant Properties

• The antioxidant properties of certain 4-hydroxycoumarin derivatives, structurally related to the query compound, have been investigated, indicating their potential use in combating oxidative stress-related conditions (Stanchev et al., 2009).